Cas no 1806869-46-4 (2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride
• CAS No: 1806869-46-4
• MF: C₇H₅Cl₂F₂NO₃S
• MW: 292.087305784225
• CID: 4868136
• Update Time: 2025-11-01

2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO3S/c1-15-3-2-4(16(9,13)14)5(7(10)11)12-6(3)8/h2,7H,1H3
• InChI Key： YCYZTVRYRPGKGQ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=C(N=C1C(F)F)Cl)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.5
• Topological Polar Surface Area: 64.599

Additional information on 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride

Research Brief on 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride (CAS: 1806869-46-4)

2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride (CAS: 1806869-46-4) is a specialized chemical intermediate with significant applications in the pharmaceutical and agrochemical industries. Recent studies have highlighted its role as a key building block in the synthesis of novel sulfonamide-based compounds, which are widely used in drug discovery and crop protection. This research brief aims to provide an updated overview of the latest advancements related to this compound, focusing on its synthetic routes, reactivity, and potential applications.

Recent literature indicates that 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride has been employed in the development of sulfonylurea herbicides and antimicrobial agents. A study published in the Journal of Agricultural and Food Chemistry (2023) demonstrated its utility in the synthesis of herbicidal sulfonylureas with enhanced activity against resistant weed species. The compound's unique structural features, including the difluoromethyl and methoxy groups, contribute to its high reactivity and selectivity in cross-coupling reactions.

In the pharmaceutical sector, researchers have explored the use of this sulfonyl chloride derivative as a precursor for the synthesis of sulfonamide-based inhibitors targeting bacterial enzymes. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this intermediate into a series of novel sulfonamides with potent inhibitory activity against carbonic anhydrase isoforms, suggesting potential applications in treating glaucoma and other diseases.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride. A recent patent (WO2023124567) describes an improved chlorosulfonation process that increases yield and purity while reducing environmental impact. This development is particularly relevant for industrial-scale production, where efficiency and sustainability are critical considerations.

Ongoing research continues to explore the versatility of this compound. Preliminary results from unpublished work presented at the 2024 American Chemical Society meeting suggest its potential in metal-catalyzed cross-coupling reactions for constructing complex heterocyclic systems. These findings open new avenues for its application in medicinal chemistry and materials science.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-methoxypyridine-5-sulfonyl chloride remains a valuable intermediate with diverse applications across multiple chemical disciplines. Its unique structural features and reactivity profile continue to inspire innovative research in both academic and industrial settings. Future studies are expected to further expand its utility in drug discovery and agrochemical development.